2-(benzylthio)-N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]acetamide
• InChI: InChI=1S/C23H25N3O2S/c27-22(16-29-15-17-8-2-1-3-9-17)24-14-21-19-12-6-7-13-20(19)23(28)26(25-21)18-10-4-5-11-18/h1-3,6-9,12-13,18H,4-5,10-11,14-16H2,(H,24,27)
• InChI Key: VFENXZSCKCVTAG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)CSCC4=CC=CC=C4
• Molecular Formula: C23H25N3O2S
• Molecular Weight: 407.5 g/mol

Description

2-(benzylthio)-N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O2S and its molecular weight is 407.53. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activities

• A study by Tsubouchi et al. (1994) described the synthesis and antibacterial activities of 2-oxaisocephems, which include thio-substituted methyl groups and demonstrated potent activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis (Tsubouchi et al., 1994).

Antifungal Activity

• Gupta and Wagh (2006) synthesized N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide and screened them for antifungal activity against various strains, showing appreciable activity in some compounds (Gupta & Wagh, 2006).

Synthesis and Characterization

• Kumari (2007) reported the one-pot synthesis of certain tetraazaperhydroepins, illustrating the significance of the 1,2,4,5-tetrazepin nucleus in drug activity on the central nervous system and anticonvulsant activity (Kumari, 2007).
• Cybulski, Formela, and Fokt (2014) developed a practical modification of the Gassman 3-(methylthio)oxindole synthesis, utilizing substituted anilines and 2-(methylthio)acetamide (Cybulski et al., 2014).

Therapeutic Potential

• Shibuya et al. (2018) identified an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), suggesting its use for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antimicrobial Evaluation

• Fuloria et al. (2009) synthesized novel imines and thiazolidinones, characterizing them for antibacterial and antifungal activities (Fuloria et al., 2009).

Novel Heterocycles

• El-Shaieb (2007) utilized 2-aminothiophenol in the synthesis of several products including N-(2-[2-(acetylamino)-phenyl-disulphanyl)-phenyl]acetamide, highlighting its application in creating novel heterocycles (El-Shaieb, 2007).

Cognitive Performance Enhancement

• Medhurst et al. (2007) reported on GSK189254, a novel histamine H3 receptor antagonist, showing potential in improving cognitive performance in preclinical models, suggesting its relevance in Alzheimer's disease treatment (Medhurst et al., 2007).